BENGHE Foundational & Exploratory

Check Availability & Pricing

Physicochemical properties of 6,7-
Dibromoquinoline-5,8-dione

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 6,7-Dibromoquinoline-5,8-dione

Cat. No.: B3062177

An In-depth Technical Guide to the Physicochemical Properties of 6,7-Dibromoquinoline-5,8-
dione

Introduction

6,7-Dibromoquinoline-5,8-dione is a polycyclic aromatic compound belonging to the
quinolinequinone class of molecules.[1] This class of compounds is of significant interest to the
scientific community, particularly in the fields of medicinal chemistry and drug development,
due to their wide spectrum of biological activities.[2][3] Derivatives of quinoline-5,8-dione have
demonstrated promising anticancer, antimicrobial, antimalarial, and antifungal properties.[1][4]
[5] The presence of bromine atoms at the 6 and 7 positions of the quinoline-5,8-dione scaffold
enhances the molecule's reactivity, providing a versatile platform for the synthesis of a diverse
range of derivatives through reactions like Suzuki-Miyaura cross-coupling.[4] This technical
guide provides a comprehensive overview of the physicochemical properties, synthesis, and
biological activities of 6,7-Dibromoquinoline-5,8-dione, tailored for researchers, scientists,
and professionals in drug development.

Physicochemical Properties

The physicochemical properties of 6,7-Dibromoquinoline-5,8-dione are crucial for
understanding its behavior in biological systems and for the design of new therapeutic agents.
A summary of its key properties is presented in the table below.
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Property Value Source
Molecular Formula C9H3Br2NO2 [1][6]
Molecular Weight 316.93 g/mol [1][6]
CAS Number 18633-05-1 [1][6]
Boiling Point 365.7°C at 760 mmHg [6]

Vapor Pressure

1.54E-05 mmHg at 25°C

[6]

Flash Point 175°C [6]
Density 2.256 g/cm3 [6]
XLogP3 2.5 [6]
Hydrogen Bond Donor Count 0 [6]
Hydrogen Bond Acceptor

C);untg p 3 o]
Rotatable Bond Count 0 [6]

Exact Mass

316.85100 Da

[6]

Canonical SMILES

C1=CC2=C(C(=0O)C(=C(C2=0
)Br)Br)N=C1

[1](6]

Synthesis and Experimental Protocols

A common and efficient method for the synthesis of 6,7-dibromoquinoline-5,8-diones

involves a three-step, one-pot reaction utilizing the Skraup reaction.[2] This process is

advantageous as it avoids the isolation and purification of intermediates, often leading to higher

overall yields.[2]

General Procedure for the Three-Step-One-Pot
Synthesis of 6,7-Dibromoquinoline-5,8-diones:

¢ Ring Formation (Skraup Reaction): An appropriately substituted aniline (e.g., 2,5-

dimethoxyaniline) is reacted with an a,B3-unsaturated aldehyde or ketone (e.g., acrolein or
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crotonaldehyde) in the presence of a strong acid, typically concentrated hydrobromic acid
(HBr).[2] The mixture is heated to facilitate the cyclization and formation of the quinoline ring.

[2]

« Didemethylation and Oxidation: The reaction mixture is then heated at a higher temperature
for an extended period. During this step, any methoxy groups present on the benzene ring
are demethylated to hydroxyl groups, forming a hydroquinone intermediate. This
intermediate is subsequently oxidized to the corresponding quinone.[2]

e Bromination: Sodium bromate (NaBrO3) is added to the reaction mixture. This serves as a
source of bromine, which undergoes Michael addition to the C6 and C7 positions of the
quinoline-5,8-dione core, yielding the final 6,7-dibromoquinoline-5,8-dione product.[2]

o Workup and Purification: The reaction is quenched with water, neutralized with a base such
as sodium bicarbonate, and extracted with an organic solvent like ethyl acetate. The crude
product is then purified using flash column chromatography.[2]

‘Three-Step-One-Pot Synthesis Workup and Purification

Step 2: Didemethylation & Oxidation
| Condition: Higher Heat (e.g., 190°C)

Workup
Step 3: Bromination - Quench with H20
- Reagent: NaBrO: }’ ™ Neutralize (NaHCO3)

- Neutralize (Nal
- Extract (Ethyl Acetate)

S Final Product:

6,7-Dibromoguinoline-5,8-dione

Aniline Derivative + - Reagent: conc. HBr
a,-Unsaturated Aldehyde/Ketone - Condition: Heat (e.g., 70°C)

Click to download full resolution via product page

A flowchart illustrating the three-step-one-pot synthesis of 6,7-dibromoquinoline-5,8-dione.

Biological Activity and Mechanism of Action

Quinoline-5,8-diones are recognized for their redox-active properties, which are central to their
biological mechanisms of action.[4] These compounds can undergo enzymatic reduction to
form hydroquinones, a process that can lead to the generation of reactive oxygen species
(ROS), contributing to their cytotoxic effects against cancer cells.[4]

Derivatives of 6,7-dibromoquinoline-5,8-dione have shown significant potential as
antimicrobial and anticancer agents.[1] The bromine atoms at the C6 and C7 positions are
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crucial for this activity and also serve as reactive sites for further chemical modifications to

generate derivatives with enhanced potency and selectivity.[4]

One of the proposed mechanisms for the anticancer activity of certain quinoline derivatives is
the inhibition of topoisomerase 1.[7] Topoisomerase | is a vital enzyme involved in DNA

replication and repair. Its inhibition leads to the accumulation of DNA strand breaks, ultimately

triggering apoptosis (programmed cell death) in cancer cells.[7]
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Proposed mechanism of action for quinoline-dione derivatives via Topoisomerase | inhibition.

Applications in Research and Development

The versatile chemical nature and significant biological activity of 6,7-dibromoquinoline-5,8-
dione make it a valuable scaffold in several areas of research and development:

¢ Organic Synthesis: It serves as a key intermediate for the synthesis of more complex
heterocyclic compounds.[1]

o Pharmaceuticals: Its derivatives are actively being investigated for their therapeutic potential
against a range of diseases, including cancer and infectious diseases.[1][3]

o Material Science: The unique electronic properties of the quinoline-dione core suggest
potential applications in the development of organic electronic devices and sensors.[1]

Conclusion

6,7-Dibromoquinoline-5,8-dione is a compound with significant potential in medicinal
chemistry and materials science. Its well-defined physicochemical properties, coupled with a
versatile synthetic methodology, make it an attractive starting point for the development of
novel therapeutic agents and functional materials. The potent biological activities exhibited by
its derivatives, particularly in the areas of oncology and infectious diseases, underscore the
importance of continued research into this fascinating class of molecules. This guide provides a
foundational understanding for researchers and developers looking to explore the therapeutic
and material applications of 6,7-dibromoquinoline-5,8-dione and its analogues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://pdfs.semanticscholar.org/15c2/c0e5a982eb846931c152e13a042fc1f3250c.pdf?skipShowableCheck=true
https://pubmed.ncbi.nlm.nih.gov/38173200/
https://pubmed.ncbi.nlm.nih.gov/38173200/
https://www.benchchem.com/product/b8093216
https://eurekaselect.com/public/article/136923
https://eurekaselect.com/public/article/136923
https://www.lookchem.com/404.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC12056219/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12056219/
https://www.benchchem.com/product/b3062177#physicochemical-properties-of-6-7-dibromoquinoline-5-8-dione
https://www.benchchem.com/product/b3062177#physicochemical-properties-of-6-7-dibromoquinoline-5-8-dione
https://www.benchchem.com/product/b3062177#physicochemical-properties-of-6-7-dibromoquinoline-5-8-dione
https://www.benchchem.com/product/b3062177#physicochemical-properties-of-6-7-dibromoquinoline-5-8-dione
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3062177?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3062177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

